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Compound of Interest

Compound Name: Ficoll type 70

CAS No.: 72146-89-5

Cat. No.: B13390706

Get Quote

Executive Summary: The "Defensive Safety" Philosophy
Ficoll™ PM 70 (Polysucrose 70, CAS 26873-85-8) is a high-molecular-weight sucrose-

epichlorohydrin copolymer. From a regulatory standpoint (GHS/OSHA), it is classified as non-

hazardous. However, in a drug development or high-throughput research context, treating it as

"benign" is a procedural error.

Why this guide exists:

Inhalation Risk: As a freeze-dried or spray-dried powder, Ficoll 70 generates fine particulate

matter. Chronic inhalation of high-MW polymers can burden the respiratory system even

without acute toxicity.

Biological Co-Hazards: Ficoll is rarely used in isolation. It is the primary density gradient

medium for isolating PBMCs (Peripheral Blood Mononuclear Cells) from blood. The moment

Ficoll enters your workflow, the risk profile shifts from "Chemical Nuisance" to "BSL-2

Biohazard."
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This guide outlines a self-validating safety protocol that transitions seamlessly from chemical

handling (powder) to biological application (liquid).

Risk Assessment & PPE Matrix
The following matrix prescribes PPE based on the phase of operation, not just the MSDS.
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2.1 Technical Justification (The "Why")
Glove Choice: Latex gloves are permissible for Ficoll, but Nitrile is strictly recommended.

Ficoll solutions are viscous; if a spill occurs, nitrile offers superior grip and resistance to the

bleach/ethanol used during cleanup [1].

Respiratory Protection: While Ficoll is non-toxic, the particle size of the lyophilized powder

allows for deep lung penetration. An N95 prevents "polymer lung" issues during bulk

weighing [2].
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Operational Protocol: Step-by-Step
Phase 1: Preparation (Powder Handling)

Objective: Create a stock solution (usually 20% or specific density like 1.077 g/mL) without

generating dust.

Protocol:

Don PPE: Lab coat, safety glasses, and N95 mask.

Static Control: Ficoll powder is static-prone. Use an anti-static gun or wipe the spatula with

an ethanol wipe before weighing to prevent powder "jumping."

Weighing: Perform inside a fume hood or a balance enclosure. If a hood is unavailable,

the N95 mask is mandatory.

Transfer: Slowly add powder to the vortex of stirring water. Do not dump powder into still

water, as it will form a "gum ball" clump that takes hours to dissolve.

Phase 2: Sterilization
Objective: Sterilize without degrading the polymer.

Critical Note: Ficoll is sensitive to low pH.

Protocol:

Check pH: Ensure pH is neutral (6.0–7.0). Acidic pH at high temps causes hydrolysis.

Autoclave: 121°C for 15-20 minutes.

Validation: Visually inspect after cooling. The solution should be clear/colorless. A yellow

tint indicates caramelization (degradation)—discard if yellow.

Phase 3: The Biological Transition (The Danger Zone)
Context: You are now layering blood over the Ficoll solution.

Protocol:
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Move to BSC: All open-vessel handling must occur in a Biosafety Cabinet.

Glove Check: Inspect gloves for micro-tears.

Aerosol Management: When pipetting the "buffy coat" layer, avoid blowing air through the

pipette, which creates bio-aerosols.

Visualization: Safety & Workflow Logic
The following diagram illustrates the transition of risk and the necessary disposal logic.
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Phase 1: Chemical Handling

Phase 2: Biological Application

Disposal Decision Tree
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Caption: Workflow illustrating the transition from chemical nuisance (dust) to biological hazard,

guiding the final disposal decision.

Disposal & Emergency Response
5.1 Disposal Guidelines
Disposal is regulated by the status of contamination, not the Ficoll itself.

Scenario A: Unused Powder or Sterile Solution

Classification: Non-Hazardous Waste.[1][2][3]

Action:

Liquids: Can often be flushed down the drain with excess water (verify with your facility's

EHS officer as local COD/BOD limits vary) [3].

Solids: Bag securely and place in general laboratory waste.[3][4]

Scenario B: Used Ficoll (Post-Separation)

Classification:Biohazardous Waste.

Action: Must be collected in red biohazard bags or liquid biohazard containers.

Treatment: Autoclave (steam sterilization) or chemical disinfection (10% bleach) prior to

final disposal [4].

5.2 Spills (Emergency Procedures)
Ficoll solutions are extremely slippery (viscous).

Isolate: Mark the area to prevent slip-and-fall accidents.

Absorb: Use paper towels or absorbent pads.

Clean: Wash with warm water and detergent.
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Bio-Spills: If the spill involves blood/Ficoll, cover with paper towels, soak with 10% bleach for

20 minutes, then clean.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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